Cas no 1261991-83-6 (3-Bromo-5-(2-chlorophenyl)phenol)

• Product Name: 3-Bromo-5-(2-chlorophenyl)phenol
• CAS No: 1261991-83-6
• MF: C₁₂H₈BrClO
• MW: 283.548321723938
• MDL: MFCD18316062
• CID: 2768044
• PubChem ID: 53221785
• Update Time: 2025-05-21

3-Bromo-5-(2-chlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-chlorophenyl)phenol, 95%
• 1261991-83-6
• MFCD18316062
• 3-BROMO-5-(2-CHLOROPHENYL)PHENOL
• 5-Bromo-2'-chloro[1,1'-biphenyl]-3-ol
• DTXSID00686388
• 3-Bromo-5-(2-chlorophenyl)phenol

• MDL： MFCD18316062
• Inchi： 1S/C12H8BrClO/c13-9-5-8(6-10(15)7-9)11-3-1-2-4-12(11)14/h1-7,15H
• InChI Key： BRINXQQKURUBIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=CC=1Cl)O

Computed Properties

• Exact Mass: 281.94471Da
• Monoisotopic Mass: 281.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Bromo-5-(2-chlorophenyl)phenol

Introduction to 3-Bromo-5-(2-chlorophenyl)phenol (CAS No. 1261991-83-6)

3-Bromo-5-(2-chlorophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261991-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of brominated and chlorinated phenols, which are widely studied for their potential applications in medicinal chemistry, agrochemicals, and material science. The structural features of 3-Bromo-5-(2-chlorophenyl)phenol, characterized by the presence of bromine and chlorine substituents on a phenolic ring, make it a versatile intermediate in synthetic chemistry, enabling the development of various derivatives with tailored biological activities.

The importance of 3-Bromo-5-(2-chlorophenyl)phenol lies in its utility as a building block for the synthesis of more complex molecules. Phenolic compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of halogen atoms into the phenol structure enhances its reactivity, making it a valuable precursor in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the role of halogenated phenols in designing small-molecule inhibitors targeting various disease pathways.

In the realm of medicinal chemistry, 3-Bromo-5-(2-chlorophenyl)phenol has been explored for its potential as a scaffold in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine and chlorine atoms provide handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents and optimize pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the structural motif of 3-Bromo-5-(2-chlorophenyl)phenol has been utilized in the development of antimicrobial agents. The phenolic moiety is known to interact with bacterial cell walls and enzymes, disrupting essential metabolic pathways. The presence of bromine and chlorine substituents further modulates these interactions, enhancing binding affinity and efficacy against resistant strains. Research published in recent years has shown that halogenated phenols can serve as lead compounds for antibiotics targeting gram-positive bacteria, which pose a significant threat due to rising antibiotic resistance.

The synthesis of 3-Bromo-5-(2-chlorophenyl)phenol typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route includes bromination and chlorination of a biphenyl derivative followed by selective functional group transformations. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and minimizing environmental impact. Green chemistry principles have also been integrated into the synthesis process, emphasizing solvent recovery and waste reduction.

From a material science perspective, 3-Bromo-5-(2-chlorophenyl)phenol has been investigated for its potential applications in organic electronics. Halogenated aromatic compounds are known to exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The electron-withdrawing nature of bromine and chlorine substituents enhances the electronic characteristics of the compound, improving device performance. Ongoing research aims to optimize these materials for large-scale production while maintaining high efficiency.

The pharmacological profile of 3-Bromo-5-(2-chlorophenyl)phenol has been extensively studied in preclinical models. In vitro assays have revealed that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown promise in inhibiting enzymes involved in inflammation pathways, such as lipoxygenase and cyclooxygenase (COX). These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

In conclusion, 3-Bromo-5-(2-chlorophenyl)phenol (CAS No. 1261991-83-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility makes it a valuable intermediate in pharmaceutical synthesis, while its biological activities open new avenues for drug development. As research continues to uncover novel applications for halogenated phenols, compounds like 3-Bromo-5-(2-chlorophenyl)phenol will undoubtedly play a crucial role in advancing chemical innovation and addressing global health challenges.